7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one
Description
7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one is a heterocyclic compound featuring a quinazolinone core substituted at position 7 with a fluorine atom and at position 3 with a piperidin-4-ylmethyl group. The piperidine nitrogen is further functionalized with a 3-methoxypyrazin-2-yl moiety. The compound’s molecular formula is C19H20FN4O2, with a molecular weight of 374.39 g/mol. Its synthesis and structural characterization likely employ crystallographic methods, as inferred from tools like SHELX .
Properties
IUPAC Name |
7-fluoro-3-[[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl]quinazolin-4-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN5O2/c1-27-18-17(21-6-7-22-18)24-8-4-13(5-9-24)11-25-12-23-16-10-14(20)2-3-15(16)19(25)26/h2-3,6-7,10,12-13H,4-5,8-9,11H2,1H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASEBRBOPDTVPEP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CN=C1N2CCC(CC2)CN3C=NC4=C(C3=O)C=CC(=C4)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN5O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structural Analogs
Key Structural Differences
The compound is compared to analogs with modifications in the heterocyclic substituents attached to the piperidine ring. Below is a detailed analysis:
Table 1: Structural and Physicochemical Comparison
Impact of Heterocyclic Substituents
Pyrazine vs. Thiazole :
- The target compound’s 3-methoxypyrazine substituent introduces a polar methoxy group, improving aqueous solubility compared to the thiazole analog (BB75665). Pyrazine’s nitrogen atoms may engage in hydrogen bonding with biological targets, enhancing binding affinity.
- In contrast, BB75665’s thiazole ring contains a sulfur atom, which increases lipophilicity and may favor membrane permeability or interactions with hydrophobic binding pockets .
Pharmacological Considerations
For example:
- Triazole-containing compounds () often exhibit antifungal activity due to cytochrome P450 inhibition, but the quinazolinone scaffold in the target compound may redirect activity toward kinase or protease targets .
- The methoxy group in the target compound could reduce metabolic degradation compared to non-polar substituents, extending half-life .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
